Cas no 65285-01-0 (3,6-dimethyl-2,3,3a,4,5,6-hexahydro-1H-indolo[3,2,1-de][1,5]naphthyridine)

• Product name: 3,6-dimethyl-2,3,3a,4,5,6-hexahydro-1H-indolo[3,2,1-de][1,5]naphthyridine
• CAS No: 65285-01-0
• MF: C₁₆H₂₀N₂
• MW: 240.3434
• CID: 1685399
• PubChem ID: 3049870

3,6-dimethyl-2,3,3a,4,5,6-hexahydro-1H-indolo[3,2,1-de][1,5]naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-2,3,3a,4,5,6-hexahydro-1H-indolo[3,2,1-de][1,5]naphthyridine
• DTXSID40983904
• 65285-01-0
• 2,3,3a,4,5,6-Hexahydro-3,6-dimethyl-1H-indolo(3,2,1-de)(1,5)naphthyridine
• 1H-Indolo(3,2,1-de)(1,5)naphthyridine, 2,3,3a,4,5,6-hexahydro-3,6-dimethyl-

• Inchi： InChI=1S/C16H20N2/c1-11-7-8-15-16-13(9-10-17(15)2)12-5-3-4-6-14(12)18(11)16/h3-6,11,15H,7-10H2,1-2H3
• InChI Key： LVDHCXXDOSRLNQ-UHFFFAOYSA-N
• SMILES： CC1CCC2C3=C(CCN2C)C4=CC=CC=C4N13

Computed Properties

• Exact Mass: 240.1628
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 8.2Ų

Experimental Properties

• PSA: 8.17